Cas no 1227270-42-9 (6-Phenyl-3-(4-azaindole)carboxylic Acid)

• Product Name: 6-Phenyl-3-(4-azaindole)carboxylic Acid
• CAS No: 1227270-42-9
• MF: C₁₄H₁₀N₂O₂
• MW: 238.241403102875
• CID: 1088427
• PubChem ID: 73554164
• Update Time: 2025-05-20

6-Phenyl-3-(4-azaindole)carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 6-Phenyl-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid
• 6-Phenyl-3-(4-azaindole)carboxylic acid
• AMY36840
• 6-Phenyl-1H-pyrrolo[3,2-b]pyridine-3-carboxylicacid
• DB-242888
• 1227270-42-9
• 6-Phenyl-3-(4-azaindole)carboxylic Acid

• Inchi： 1S/C14H10N2O2/c17-14(18)11-8-15-12-6-10(7-16-13(11)12)9-4-2-1-3-5-9/h1-8,15H,(H,17,18)
• InChI Key： JPBYOYIPTUQITI-UHFFFAOYSA-N
• SMILES： OC(C1=CNC2C=C(C=NC=21)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 238.074227566g/mol
• Monoisotopic Mass: 238.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 535.9±45.0 °C at 760 mmHg
• Flash Point: 277.9±28.7 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

6-Phenyl-3-(4-azaindole)carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 6-Phenyl-3-(4-azaindole)carboxylic Acid

Comprehensive Overview of 6-Phenyl-3-(4-azaindole)carboxylic Acid (CAS No. 1227270-42-9): Properties, Applications, and Research Insights

In the realm of pharmaceutical and biochemical research, 6-Phenyl-3-(4-azaindole)carboxylic Acid (CAS No. 1227270-42-9) has emerged as a compound of significant interest. This heterocyclic derivative, characterized by its unique 4-azaindole core and phenyl substitution, offers a versatile scaffold for drug discovery and material science applications. Its molecular structure, combining a carboxylic acid functional group with an azaindole moiety, enables diverse interactions with biological targets, making it a focal point for researchers exploring kinase inhibitors, anti-inflammatory agents, and other therapeutic modalities.

The growing demand for small molecule inhibitors and heterocyclic compounds in drug development has propelled the relevance of 6-Phenyl-3-(4-azaindole)carboxylic Acid. Recent studies highlight its potential in modulating protein-protein interactions, a hot topic in cancer research and neurodegenerative disease studies. Researchers are particularly intrigued by its ability to serve as a building block for more complex molecules, leveraging its hydrogen-bonding capabilities and aromatic stability. This aligns with the broader trend of fragment-based drug design, where such compounds are used to optimize lead molecules.

From a synthetic chemistry perspective, the compound’s CAS No. 1227270-42-9 is often searched alongside terms like "azaindole synthesis" and "carboxylic acid derivatives", reflecting its utility in organic transformations. Its solubility in polar solvents and thermal stability under standard conditions make it a practical candidate for laboratory-scale reactions. Moreover, its structure-activity relationship (SAR) profiles are frequently discussed in forums dedicated to medicinal chemistry, underscoring its role in rational drug design.

In the context of green chemistry, 6-Phenyl-3-(4-azaindole)carboxylic Acid has been explored for its compatibility with sustainable synthesis methods. Researchers are investigating catalytic processes to reduce waste generation during its production, addressing the industry’s push toward eco-friendly pharmaceuticals. This aligns with global trends like ESG (Environmental, Social, and Governance) compliance, a frequently searched topic among stakeholders in the chemical sector.

Beyond therapeutics, the compound’s photophysical properties have sparked interest in material science. Its fluorescence characteristics, attributed to the 4-azaindole core, are being studied for applications in OLEDs and sensors. Such interdisciplinary potential makes it a recurring subject in patents and peer-reviewed journals, further driving its visibility in academic databases and commercial catalogs.

To summarize, 6-Phenyl-3-(4-azaindole)carboxylic Acid (CAS No. 1227270-42-9) represents a convergence of pharmacology, organic chemistry, and materials engineering. Its multifaceted applications—from drug discovery to advanced materials—ensure its continued relevance in scientific discourse. As researchers uncover new dimensions of its utility, this compound is poised to remain a keystone in innovation-driven fields.